molecular formula C21H25F6N2OP B8146520 1-((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)

1-((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V)

Cat. No.: B8146520
M. Wt: 466.4 g/mol
InChI Key: NSWDLSVFALTMLO-DGXMUYMBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium hexafluorophosphate(V) is a chiral imidazolium salt characterized by:

  • A mesityl group (2,4,6-trimethylphenyl) at the 3-position of the imidazolium ring, contributing steric bulk and influencing solubility.
  • A hexafluorophosphate (PF₆⁻) counterion, commonly associated with ionic liquids due to its low nucleophilicity and thermal stability .

While direct experimental data on its physical or catalytic properties are unavailable in the provided evidence, structural analogs (e.g., imidazolium salts with PF₆⁻ counterions) are widely used in ionic liquids, catalysis, and materials science . Its stereochemistry may play a critical role in enantioselective applications, though further studies are required to confirm this hypothesis.

Properties

IUPAC Name

(1S,2R)-1-[3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-1-ium-1-yl]-2,3-dihydro-1H-inden-2-ol;hexafluorophosphate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25N2O.F6P/c1-14-10-15(2)20(16(3)11-14)22-8-9-23(13-22)21-18-7-5-4-6-17(18)12-19(21)24;1-7(2,3,4,5)6/h4-7,10-11,13,19,21,24H,8-9,12H2,1-3H3;/q+1;-1/t19-,21+;/m1./s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NSWDLSVFALTMLO-DGXMUYMBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)N2CC[N+](=C2)C3C(CC4=CC=CC=C34)O)C.F[P-](F)(F)(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=C(C(=C1)C)N2CC[N+](=C2)[C@@H]3[C@@H](CC4=CC=CC=C34)O)C.F[P-](F)(F)(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25F6N2OP
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

466.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Imidazolium Core

Table 1: Structural and Spectroscopic Comparison of Key Analogs
Compound Name Substituents Counterion Key Spectral Data (NMR δ, IR) Reference
Target Compound (1S,2R)-2-Hydroxyinden-1-yl, Mesityl PF₆⁻ Not reported
1-Methyl-4-(p-methyl-phenyl)-5-trifluoromethyl-1H-imidazole p-methyl-phenyl, trifluoromethyl None ¹³C NMR: 140.5 (C2), 145.1 (C4), 116.5 (C5, ²JCF = 39.1 Hz)
2-iso-Propyl-4-trifluoromethyl-5-(n-hexyl)imidazol-1-ol iso-propyl, trifluoromethyl, n-hexyl None ¹H NMR: δ 0.60–1.90 (m, alkyl), 3.15 (hept, J = 7.0 Hz), 10.60–10.95 (br, OH); IR: ν 1153, 1112 cm⁻¹ (CF₃)
1,3-Dimethylimidazolium hexafluorophosphate Methyl, Methyl PF₆⁻ Not reported
(R)-1-(1-Hydroxy-3-methylbutan-2-yl)-3-mesityl analog 1-hydroxy-3-methylbutan-2-yl, Mesityl PF₆⁻ Not reported

Key Observations:

  • Electron-Withdrawing Groups : Trifluoromethyl (CF₃) substituents in analogs (e.g., ) significantly alter electronic properties, as evidenced by downfield ¹³C NMR shifts (e.g., 116.5 ppm for C5 in ).
  • Hydroxy Groups : The target compound’s inden-1-yl hydroxy group may enhance hydrogen-bonding interactions, contrasting with the absence of such groups in simpler analogs like 1,3-dimethylimidazolium PF₆⁻ .

Counterion and Stereochemical Variations

Hexafluorophosphate vs. Other Counterions
  • The PF₆⁻ counterion in the target compound and 1,3-dimethylimidazolium PF₆⁻ is associated with high thermal stability and low hygroscopicity, making it preferable for high-temperature applications. In contrast, chloride salts (e.g., 1,3-dimesitylimidazolium chloride, CAS 173035-10-4 ) exhibit higher solubility in polar solvents but lower thermal resilience.
Stereoisomerism
  • The (1S,2R) configuration of the target compound distinguishes it from its (R)-configured analog in (CAS 2417298-61-2) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.